Cas no 2172574-74-0 (1-(4-hydroxy-2-methylbutyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(4-hydroxy-2-methylbutyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172574-74-0
• MF: C₁₃H₂₄N₄O₂
• MW: 268.355262756348
• CID: 6615492
• PubChem ID: 165788587
• Update Time: 2025-06-11

1-(4-hydroxy-2-methylbutyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxy-2-methylbutyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide
• EN300-1594097
• 2172574-74-0

• Inchi： 1S/C13H24N4O2/c1-9(2)4-5-11-12(13(14)19)15-16-17(11)8-10(3)6-7-18/h9-10,18H,4-8H2,1-3H3,(H2,14,19)
• InChI Key： ROHWQKFJZDAGIN-UHFFFAOYSA-N
• SMILES： OCCC(C)CN1C(=C(C(N)=O)N=N1)CCC(C)C

Computed Properties

• Exact Mass: 268.18992602g/mol
• Monoisotopic Mass: 268.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 94Ų

Additional information on 1-(4-hydroxy-2-methylbutyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(4-hydroxy-2-methylbutyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172574-74-0)

The compound 1-(4-hydroxy-2-methylbutyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 2172574-74-0, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in therapeutic interventions. The structural composition of this compound includes a triazole ring and a carboxamide functional group, which are key features that contribute to its unique chemical properties and biological activities.

Recent research in the domain of heterocyclic compounds has highlighted the importance of triazole derivatives in drug development. The triazole moiety is known for its stability and versatility, making it a preferred scaffold in medicinal chemistry. Specifically, the presence of a 4-hydroxy-2-methylbutyl substituent at the 1-position and a 3-methylbutyl group at the 5-position of the triazole ring introduces specific steric and electronic effects that modulate the compound's reactivity and interaction with biological targets. These modifications have been strategically designed to enhance binding affinity and selectivity, which are critical factors in the development of novel pharmaceutical agents.

The carboxamide group at the 4-position of the triazole ring further contributes to the compound's pharmacological profile. Carboxamides are well-documented for their role as bioisosteres, capable of replacing other functional groups while maintaining or improving biological activity. In this context, the carboxamide moiety in 1-(4-hydroxy-2-methylbutyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide may influence solubility, metabolic stability, and interactions with enzymes or receptors. These properties are essential for optimizing drug-like characteristics, such as bioavailability and pharmacokinetic behavior.

Current studies in medicinal chemistry emphasize the exploration of novel scaffolds that can address unmet medical needs. The structural features of 1-(4-hydroxy-2-methylbutyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide align with this trend, as they incorporate elements that have demonstrated promise in preclinical models. For instance, modifications involving hydroxyl and methyl substituents are often employed to fine-tune pharmacological properties. The hydroxyl group at the 4-position may participate in hydrogen bonding interactions with biological targets, while the methyl groups can influence lipophilicity and overall molecular shape.

In vitro studies have begun to elucidate the potential biological activities of this compound. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to inflammatory pathways and cellular signaling. The interplay between the triazole ring, hydroxyl groups, and methyl substituents appears to contribute to its multifaceted interactions with biological systems. These findings are particularly intriguing given the growing interest in molecules that can modulate complex disease mechanisms through multiple targets.

The synthesis of 1-(4-hydroxy-2-methylbutyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide represents a testament to the advancements in synthetic methodologies that allow for the construction of complex molecular architectures. The ability to precisely incorporate functional groups at specific positions on the triazole core is a testament to modern organic synthesis techniques. This level of control is crucial for optimizing drug candidates and ensuring their efficacy and safety profiles meet stringent pharmaceutical standards.

As research progresses, additional insights into the pharmacological properties of this compound are expected. Investigating its mechanism of action will be key to understanding how it interacts with biological systems and whether it can serve as a lead compound for further drug development. Collaborative efforts between synthetic chemists and biologists will be essential in unraveling these complexities and translating laboratory findings into tangible therapeutic benefits.

The broader significance of compounds like 1-(4-hydroxy-2-methylbutyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide lies in their potential to address emerging challenges in medicine. With an increasing emphasis on personalized medicine and targeted therapies, innovative molecular designs are needed to meet these demands. The structural diversity offered by heterocyclic compounds provides a rich foundation for such endeavors, and this particular molecule exemplifies how strategic modifications can yield promising candidates for therapeutic intervention.

In conclusion,1-(4-hydroxy-2-methylbutyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172574-74-0) stands as a notable example of how advances in medicinal chemistry can lead to novel therapeutic agents. Its unique structural features and preliminary biological activities make it a subject of considerable interest for further investigation. As research continues to uncover new applications for this compound and similar derivatives,its potential contributions to medicine remain an exciting area for exploration.